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Compound of Interest

Compound Name:
1,3,5-Trichloro-2-

(chloromethyl)benzene

Cat. No.: B098476 Get Quote

This guide provides a comparative analysis of tetrachlorotoluene isomers, focusing on their

chemical identification through CAS numbers and key physicochemical properties. This

information is crucial for researchers, scientists, and professionals in drug development for

accurate compound identification, experimental design, and data interpretation.

Cross-Referencing CAS Numbers for Key
Tetrachlorotoluene Isomers
The accurate identification of chemical isomers is paramount in research and development to

ensure the reproducibility and validity of experimental results. The Chemical Abstracts Service

(CAS) number is a unique identifier assigned to every chemical substance, providing an

unambiguous way to differentiate between isomers. The following table summarizes the CAS

numbers for several prominent ring-substituted tetrachlorotoluene isomers.
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Isomer Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

2,3,4,5-

Tetrachlorotoluene
1006-32-2[1][2][3] C₇H₄Cl₄ 229.92[1][2]

2,3,4,6-

Tetrachlorotoluene
875-40-1[4][5] C₇H₄Cl₄ 229.92[5]

2,3,5,6-

Tetrachlorotoluene
1006-31-1[6][7][8] C₇H₄Cl₄ 229.92[8]

Physicochemical Properties
While detailed experimental data on the performance of these isomers is not readily available

in the public domain, some fundamental physicochemical properties have been reported.

These properties are essential for understanding the behavior of the isomers in various

experimental setting.

Isomer Name Melting Point (°C) Boiling Point (°C)

2,3,4,5-Tetrachlorotoluene 97-98 279.9 ± 35.0

2,3,4,6-Tetrachlorotoluene Not available Not available

2,3,5,6-Tetrachlorotoluene Not available Not available

It is important to note that the boiling point for 2,3,4,5-tetrachlorotoluene is a predicted value.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of specific tetrachlorotoluene

isomers are often proprietary or described in specialized literature. However, general

methodologies for the synthesis and analysis of chlorinated toluenes can be adapted for these

specific isomers.
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The synthesis of tetrachlorotoluene isomers typically involves the chlorination of a suitable

toluene precursor. For instance, the preparation of 2,4,5-trichlorotoluene can be achieved by

contacting para-chlorotoluene with chlorine in the presence of a chlorination catalyst.[9] A

similar approach, starting with an appropriately substituted di- or trichlorotoluene, could be

employed to synthesize the desired tetrachlorotoluene isomer. The reaction conditions,

including temperature, catalyst, and reaction time, would need to be optimized to achieve the

desired product with high selectivity and yield. Purification of the final product is typically

achieved through fractional distillation or crystallization.[9]

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for

the separation and identification of tetrachlorotoluene isomers.[10][11] A general protocol would

involve:

Sample Preparation: Dissolving the sample mixture in a suitable organic solvent (e.g.,

pentane, isooctane).[10]

Gas Chromatography: Injecting the sample into a GC equipped with a capillary column

suitable for separating halogenated aromatic compounds (e.g., a 5% phenyl

methylpolysiloxane column).[10] The oven temperature program would be optimized to

achieve baseline separation of the isomers.

Mass Spectrometry: The separated isomers are then introduced into a mass spectrometer

for detection and identification. The mass spectrum of each isomer provides a unique

fragmentation pattern that can be used for confirmation.

Isomer Identification and Classification
The relationship between the different tetrachlorotoluene isomers can be visualized to

understand their structural differences. The following diagram illustrates the classification of the

three isomers for which CAS numbers were identified.
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Tetrachlorotoluene Isomers

2,3,4,5-Tetrachlorotoluene
CAS: 1006-32-2

2,3,4,6-Tetrachlorotoluene
CAS: 875-40-1

2,3,5,6-Tetrachlorotoluene
CAS: 1006-31-1
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Caption: Classification of Tetrachlorotoluene Isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b098476#cross-referencing-cas-
numbers-for-tetrachlorotoluene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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